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Compound of Interest |

Compound Name: Isosorbide-13C6 2-Nitrate
CAS No.: 1391051-97-0
Cat. No.: B602657
. J

Executive Summary

Isosorbide Dinitrate (ISDN) is a vasodilator used in the management of angina pectoris and
congestive heart failure. ISDN undergoes extensive first-pass metabolism to form two
pharmacologically active metabolites: Isosorbide-2-Mononitrate (1IS-2-MN) and Isosorbide-5-
Mononitrate (1IS-5-MN).

Regulatory bodies (FDA, EMA) require the quantification of both the parent drug and its active
metabolites in bioequivalence studies to demonstrate therapeutic equivalence. Isosorbide-
13C6 2-Nitrate is the gold-standard internal standard for the precise quantification of 1S-2-MN.
Unlike deuterated analogs (

H), the

C-labeled standard eliminates deuterium isotope effects—such as retention time shifts and
hydrogen/deuterium exchange—ensuring identical chromatographic behavior to the analyte
and robust correction for matrix effects in LC-MS/MS analysis.

Chemical & Physical Profile
Analyte and Internal Standard
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Analyte: Isosorbide-2- Internal Standard:
Property . . .
Mononitrate (1S-2-MN) Isosorbide-13C6 2-Nitrate
CAS Number 16106-20-0 N/A (Labeled Analog)
Molecular Formula
Molecular Weight 191.14 g/mol 197.18 g/mol (+6 Da)

All 6 carbons in the isosorbide

1,4:3,6-Dianhydro-D-glucitol 2- ;
Structure ) Y g fing are
nitrate

C-labeled

- Soluble in Methanaol,
Solubility o Same as analyte
Acetonitrile, Water

N Light sensitive (Protect from ) -
Stability ight Light sensitive
19

Mechanism of Action & Metabolism

ISDN is rapidly denitrated by glutathione S-transferase. The 2-mononitrate metabolite
contributes significantly to the hemodynamic effect but has a shorter half-life (~2h) compared to
the 5-mononitrate (~5h).
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Figure 1: Metabolic pathway of Isosorbide Dinitrate showing the formation of the 2-Mononitrate
and 5-Mononitrate metabolites.

Bioanalytical Method Development Strategy
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The Necessity of 13C-Labeling

In LC-MS/MS, co-eluting matrix components (phospholipids, salts) can suppress or enhance
ionization.

e Deuterated IS (

H): Often exhibits a slight retention time shift (

) due to the kinetic isotope effect. If the IS elutes slightly earlier than the analyte, it may not
experience the exact same matrix suppression at the exact moment of ionization.

e Carbon-13 1S (

C): Possesses identical physicochemical properties and retention time to the analyte. It co-
elutes perfectly, ensuring that any matrix effect suppressing the analyte signal suppresses
the IS signal to the exact same degree. This provides a normalized ratio that is accurate
even in "dirty" samples.

Mass Spectrometry Strategy (Negative Mode Acetate
Adducts)

Nitrates are neutral molecules that ionize poorly in standard ESI+ mode (

). The most sensitive and stable method involves ESI Negative Mode using Ammonium Acetate
in the mobile phase to form acetate adducts

Detailed Experimental Protocol
Reagents & Materials

o Reference Standards: Isosorbide-2-Mononitrate (>99%), Isosorbide-13C6 2-Nitrate (>98%
isotopic purity).

e Matrix: Human Plasma (K2EDTA).[1]

¢ Solvents: LC-MS grade Methanol, Acetonitrile, Ethyl Acetate.
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o Additives: Ammonium Acetate (required for adduct formation).

Stock Solution Preparation

e Analyte Stock: Dissolve 10 mg IS-2-MN in 10 mL Methanol (1.0 mg/mL).
e |S Stock: Dissolve 1 mg Isosorbide-13C6 2-Nitrate in 10 mL Methanol (100 pg/mL).

e Working IS Solution: Dilute 1S Stock to 500 ng/mL in 50% Methanol/Water.

Sample Preparation (Liquid-Liquid Extraction)

LLE is preferred over protein precipitation to remove phospholipids and ensure high sensitivity.
 Aliquot: Transfer 200 pL of plasma into a glass tube.

 |S Addition: Add 50 pL of Working IS Solution (Isosorbide-13C6 2-Nitrate). Vortex 10s.

o Extraction: Add 3 mL of Ethyl Acetate.

o Agitation: Vortex for 5 minutes or shake on a reciprocating shaker for 10 min.

o Centrifugation: Centrifuge at 4000 rpm for 10 min at 4°C.

o Transfer: Transfer the organic supernatant (upper layer) to a clean glass tube.

o Evaporation: Evaporate to dryness under a stream of nitrogen at 40°C.

o Reconstitution: Reconstitute residue in 200 pL of Mobile Phase. Vortex and transfer to
autosampler vials.

LC-MS/MS Conditions

Chromatography (LC)
e Instrument: UHPLC System (e.g., Agilent 1290 / Waters Acquity).
e Column: Agilent Zorbax XDB-C18 (4.6 x 50 mm, 5 um) or Phenomenex Kinetex C18.

e Column Temp: 40°C.
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e Flow Rate: 0.5 mL/min.
» Mobile Phase: Isocratic elution.
o Phase A: 2 MM Ammonium Acetate in Water.[1]
o Phase B: Acetonitrile.
o Ratio: 10% B / 90% A (Nitrates are polar; low organic retains them).
e Run Time: ~4.0 minutes.
Mass Spectrometry (MS/MS)
e Source: Electrospray lonization (ESI) — Negative Mode.[2]
e Scan Type: Multiple Reaction Monitoring (MRM).[3][1][2]

e Adduct Target: Acetate Adduct

Precursor lon Product lon Collision Dwell Time
Compound

(m/z) (m/z) Energy (V) (ms)
1S-2-MN 250.1 59.0 15 100
IS-13C6-2-MN 256.1 59.0 15 100

Note: While monitoring the acetate ion (m/z 59) is common, specificity relies heavily on
chromatographic separation. Ensure the IS and Analyte co-elute but are separated from IS-5-
MN (which has the same mass).

Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow for Isosorbide-2-Mononitrate quantification.

Bioequivalence Study Protocol
Study Design (FDA Guidance)

* Design: Randomized, single-dose, two-treatment, two-period, crossover study.
e Subjects: Healthy volunteers (n=24 to 36, determined by power analysis).

e Washout: Minimum 7 days (IS-5-MN half-life is ~5h; 7 days > 5x half-life).
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o Sampling Points: Pre-dose (0Oh), then 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 10, 12, 16, 24, 36
hours post-dose.

Acceptance Criteria

Bioequivalence is established if the 90% Confidence Interval (Cl) of the geometric mean ratios
(Test/Reference) for the following parameters falls within 80.00% — 125.00%:

e : Peak plasma concentration.
e : Area under the curve to the last measurable concentration.

 : Area under the curve extrapolated to infinity.

Note: FDA guidance specifically recommends submitting data for Parent (ISDN), IS-2-MN, and
IS-5-MN.

Method Validation Parameters (FDA/EMA)

Parameter Acceptance Criteria Self-Validating Check
No interfering peaks >20% of Inject blank plasma + IS.
Selectivity LLOQ at analyte retention Ensure no cross-talk from IS to
time. Analyte channel.

Calibration curve 1.0 — 500

Lineari
v ng/mL.

Run QCs (Low, Mid, High) in

Accuracy & Precision +15% (£20% at LLOQ). ) )
quintuplicate.

Compare response in

extracted plasma vs. neat
IS-normalized Matrix Factor solution. The

(MF) ~ 1.0.

Matrix Effect

C IS should correct any
deviation.

Compare extracted samples to
Recovery Consistent across range. post-extraction spiked

samples.
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Troubleshooting & Best Practices

e Isotopic Purity: Ensure the Isosorbide-13C6 2-Nitrate has an isotopic purity >99% to
prevent "contribution” to the unlabeled analyte channel (M+0), which would artificially
increase the calculated concentration of the analyte in blank/low-level samples.

e |somer Separation: IS-2-MN and IS-5-MN are structural isomers with identical molecular
weights. They must be chromatographically separated.

o Check: Inject a mix of 2-MN and 5-MN. If they co-elute, adjust the mobile phase ratio or
column temperature. The 13C6-IS will co-elute with 2-MN, not 5-MN.

» Adduct Stability: The acetate adduct is thermally labile. Avoid excessive source temperatures
(>500°C) which might fragment the adduct before it enters the quadrupole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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